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Compound of Interest

Compound Name:
3-Fluoro-4-morpholin-4-

ylbenzaldehyde

Cat. No.: B1309810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and other

physicochemical properties of 3-Fluoro-4-morpholin-4-ylbenzaldehyde, a key intermediate in

pharmaceutical synthesis.

Molecular and Physicochemical Data
The fundamental properties of 3-Fluoro-4-morpholin-4-ylbenzaldehyde are summarized in

the table below, providing a ready reference for laboratory and developmental applications.

Property Value

Molecular Formula C₁₁H₁₂FNO₂[1][2]

Molecular Weight 209.22 g/mol

CAS Number 495404-90-5[1][2]

Density 1.2±0.1 g/cm³[1]

Boiling Point 357.0±42.0 °C at 760 mmHg[1]

Calculation of Molecular Weight:
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The molecular weight is calculated from the molecular formula using the standard atomic

weights of the constituent elements:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[3][4][5]

Fluorine (F): 18.998 u[6][7][8][9]

Nitrogen (N): 14.007 u[10][11][12][13][14]

Oxygen (O): 15.999 u[15][16][17][18]

Total Molecular Weight = (11 x 12.011) + (12 x 1.008) + (1 x 18.998) + (1 x 14.007) + (2 x

15.999) = 209.22 g/mol

Experimental Protocols
Detailed experimental procedures for the synthesis and characterization of 3-Fluoro-4-
morpholin-4-ylbenzaldehyde are critical for reproducible research and development. The

following outlines a general synthetic approach.

Synthesis of 3-Fluoro-4-morpholin-4-ylbenzaldehyde:

A common synthetic route involves the nucleophilic aromatic substitution of a difluoro- or nitro-

substituted benzaldehyde derivative with morpholine.

Materials:

3,4-Difluorobenzaldehyde or 3-Fluoro-4-nitrobenzaldehyde

Morpholine

Potassium Carbonate (K₂CO₃) or other suitable base

Dimethylformamide (DMF) or other polar aprotic solvent

Ethyl acetate
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Brine

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

To a solution of 3,4-difluorobenzaldehyde (1 equivalent) in DMF, add morpholine (1.1

equivalents) and potassium carbonate (2 equivalents).

Heat the reaction mixture at a specified temperature (e.g., 80-100 °C) and monitor the

reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 3-Fluoro-4-
morpholin-4-ylbenzaldehyde.

Characterization:

The identity and purity of the synthesized compound should be confirmed using standard

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR to confirm the

chemical structure.

Mass Spectrometry (MS): To verify the molecular weight.

High-Performance Liquid Chromatography (HPLC): To determine the purity.
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Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow from starting materials to the final,

characterized product.
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Caption: Workflow for the synthesis and characterization of 3-Fluoro-4-morpholin-4-
ylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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